Cas no 61450-91-7 (2-bromo-5-(methoxymethyl)-1,3,4-thiadiazole)
2-Bromo-5-(methoxymethyl)-1,3,4-thiadiazole is a heterocyclic compound featuring a thiadiazole core substituted with a bromo group at the 2-position and a methoxymethyl group at the 5-position. This structure imparts reactivity suitable for further functionalization, making it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The bromo substituent enhances its utility in cross-coupling reactions, while the methoxymethyl group offers stability and solubility in various solvents. Its well-defined reactivity profile and compatibility with diverse synthetic conditions make it a practical choice for constructing complex molecular architectures. The compound is typically handled under controlled conditions due to its sensitivity.
61450-91-7 structure
Product Name:2-bromo-5-(methoxymethyl)-1,3,4-thiadiazole
CAS No:61450-91-7
MF:C4H5BrN2OS
MW:209.064298391342
CID:478886
PubChem ID:20351760
Update Time:2025-06-06
2-bromo-5-(methoxymethyl)-1,3,4-thiadiazole Chemical and Physical Properties
Names and Identifiers
-
- 1,3,4-Thiadiazole, 2-bromo-5-(methoxymethyl)-
- 2-bromo-5-(methoxymethyl)-1,3,4-thiadiazole
- F2169-0009
- EN300-1253674
- AT18868
- SCHEMBL3323612
- 61450-91-7
- CS-0225968
- AKOS012690046
- DTXSID80605830
-
- Inchi: 1S/C4H5BrN2OS/c1-8-2-3-6-7-4(5)9-3/h2H2,1H3
- InChI Key: WLFHBDROTUDXEH-UHFFFAOYSA-N
- SMILES: BrC1=NN=C(COC)S1
Computed Properties
- Exact Mass: 207.93065
- Monoisotopic Mass: 207.93060g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 94.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 63.2Ų
Experimental Properties
- PSA: 35.01
2-bromo-5-(methoxymethyl)-1,3,4-thiadiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B194381-100mg |
2-bromo-5-(methoxymethyl)-1,3,4-thiadiazole |
61450-91-7 | 100mg |
$ 115.00 | 2022-06-07 | ||
| TRC | B194381-500mg |
2-bromo-5-(methoxymethyl)-1,3,4-thiadiazole |
61450-91-7 | 500mg |
$ 455.00 | 2022-06-07 | ||
| TRC | B194381-1g |
2-bromo-5-(methoxymethyl)-1,3,4-thiadiazole |
61450-91-7 | 1g |
$ 705.00 | 2022-06-07 | ||
| 1PlusChem | 1P01DX00-50mg |
2-BROMO-5-(METHOXYMETHYL)-1,3,4-THIADIAZOLE |
61450-91-7 | 95% | 50mg |
$262.00 | 2024-04-22 | |
| 1PlusChem | 1P01DX00-100mg |
2-BROMO-5-(METHOXYMETHYL)-1,3,4-THIADIAZOLE |
61450-91-7 | 95% | 100mg |
$363.00 | 2024-04-22 | |
| 1PlusChem | 1P01DX00-250mg |
2-BROMO-5-(METHOXYMETHYL)-1,3,4-THIADIAZOLE |
61450-91-7 | 95% | 250mg |
$508.00 | 2024-04-22 | |
| 1PlusChem | 1P01DX00-500mg |
2-BROMO-5-(METHOXYMETHYL)-1,3,4-THIADIAZOLE |
61450-91-7 | 95% | 500mg |
$766.00 | 2024-04-22 | |
| 1PlusChem | 1P01DX00-1g |
2-BROMO-5-(METHOXYMETHYL)-1,3,4-THIADIAZOLE |
61450-91-7 | 95% | 1g |
$962.00 | 2024-04-22 | |
| 1PlusChem | 1P01DX00-2.5g |
2-BROMO-5-(METHOXYMETHYL)-1,3,4-THIADIAZOLE |
61450-91-7 | 95% | 2.5g |
$1827.00 | 2024-04-22 | |
| 1PlusChem | 1P01DX00-5g |
2-BROMO-5-(METHOXYMETHYL)-1,3,4-THIADIAZOLE |
61450-91-7 | 95% | 5g |
$2670.00 | 2024-04-22 |
2-bromo-5-(methoxymethyl)-1,3,4-thiadiazole Related Literature
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
61450-91-7 (2-bromo-5-(methoxymethyl)-1,3,4-thiadiazole) Related Products
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